Cas no 2091505-12-1 (5,7-Dichloro-1H-[1,2,3]triazolo[4,5-b]pyridine)

• Product Name: 5,7-Dichloro-1H-[1,2,3]triazolo[4,5-b]pyridine
• CAS No: 2091505-12-1
• MF: C₅H₂Cl₂N₄
• MW: 189.002177715302
• CID: 4828261
• PubChem ID: 121232248
• Update Time: 2026-02-27

5,7-Dichloro-1H-[1,2,3]triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-1H-[1,2,3]triazolo[4,5-b]pyridine
• 2091505-12-1
• CS-0199366
• 5,7-Dichloro-3H-1,2,3-triazolo[4,5-b]pyridine
• 5,7-dichloro-2H-[1,2,3]triazolo[4,5-b]pyridine
• DB-381772
• F74537
• 5,7-dichloro-2H-triazolo[4,5-b]pyridine
• SCHEMBL22975498
• BS-44428

• Inchi： 1S/C5H2Cl2N4/c6-2-1-3(7)8-5-4(2)9-11-10-5/h1H,(H,8,9,10,11)
• InChI Key： MCWCNHAWIPHGCW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC2C1=NNN=2)Cl

Computed Properties

• Exact Mass: 187.9656515g/mol
• Monoisotopic Mass: 187.9656515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5